Cas no 104711-74-2 (Oxazolo[4,5-b]pyridine, 2-(2-methylpropyl)-)

Oxazolo[4,5-b]pyridine, 2-(2-methylpropyl)- structure
104711-74-2 structure
Product Name:Oxazolo[4,5-b]pyridine, 2-(2-methylpropyl)-
CAS No:104711-74-2
MF:C10H12N2O
MW:176.215082168579
CID:1145161
PubChem ID:13547432
Update Time:2025-04-20

Oxazolo[4,5-b]pyridine, 2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Oxazolo[4,5-b]pyridine, 2-(2-methylpropyl)-
    • 104711-74-2
    • 2-(2-Methylpropyl)oxazolo[4,5-b]pyridine
    • DTXSID001274466
    • Inchi: 1S/C10H12N2O/c1-7(2)6-9-12-10-8(13-9)4-3-5-11-10/h3-5,7H,6H2,1-2H3
    • InChI Key: JBBJSGKBXSJKAE-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=NC=2N=C1CC(C)C

Computed Properties

  • Exact Mass: 176.09506
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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